Cas no 868371-04-4 (N-(2Z)-3-ethyl-4,6-difluoro-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-nitrobenzamide)

• Product Name: N-(2Z)-3-ethyl-4,6-difluoro-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-nitrobenzamide
• CAS No: 868371-04-4
• MF: C₁₆H₁₁F₂N₃O₃S
• MW: 363.3386490345
• CID: 5906278
• PubChem ID: 2151034
• Update Time: 2025-07-01

N-(2Z)-3-ethyl-4,6-difluoro-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• PUDUVGLKNBEYCC-MNDPQUGUSA-N
• 868371-04-4
• F1814-1530
• (Z)-N-(3-ethyl-4,6-difluorobenzo[d]thiazol-2(3H)-ylidene)-4-nitrobenzamide
• N-[(2Z)-3-ethyl-4,6-difluoro-2,3-dihydro-1,3-benzothiazol-2-ylidene]-4-nitrobenzamide
• AKOS024611111
• N-(2Z)-3-ethyl-4,6-difluoro-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-nitrobenzamide

• Inchi： 1S/C16H11F2N3O3S/c1-2-20-14-12(18)7-10(17)8-13(14)25-16(20)19-15(22)9-3-5-11(6-4-9)21(23)24/h3-8H,2H2,1H3/b19-16-
• InChI Key： PUDUVGLKNBEYCC-MNDPQUGUSA-N
• SMILES： C(/N=C1/N(CC)C2=C(F)C=C(F)C=C2S/1)(=O)C1=CC=C([N+]([O-])=O)C=C1

Computed Properties

• Exact Mass: 363.04891872g/mol
• Monoisotopic Mass: 363.04891872g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 563
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 104Ų

Additional information on N-(2Z)-3-ethyl-4,6-difluoro-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-nitrobenzamide

N-(2Z)-3-ethyl-4,6-difluoro-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-nitrobenzamide (CAS No. 868371-04-4): An Overview of Its Structure, Properties, and Applications

N-(2Z)-3-ethyl-4,6-difluoro-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-nitrobenzamide (CAS No. 868371-04-4) is a complex organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound belongs to the class of benzothiazoles, which are known for their diverse biological activities and chemical reactivity.

The molecular formula of N-(2Z)-3-ethyl-4,6-difluoro-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-nitrobenzamide is C₁₇H₁₂F₂N₄O₂S. Its molecular weight is approximately 368.35 g/mol. The compound features a benzothiazole core with additional functional groups such as ethyl, difluoro, and nitro substituents. These functional groups play a crucial role in determining the compound's chemical properties and biological activities.

The synthesis of N-(2Z)-3-ethyl-4,6-difluoro-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-nitrobenzamide typically involves multi-step reactions starting from readily available starting materials. One common synthetic route involves the condensation of 4-nitrobenzoyl chloride with the corresponding benzothiazole derivative in the presence of a base such as triethylamine. The Z-isomer can be selectively obtained by optimizing reaction conditions such as temperature and solvent choice.

In terms of physical properties, N-(2Z)-3-ethyl-4,6-difluoro-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-nitrobenzamide is a solid at room temperature with a melting point ranging from 150 to 155°C. It is slightly soluble in water but exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). These solubility characteristics make it suitable for various applications in both research and industrial settings.

The biological activities of N-(2Z)-3-ethyl-4,6-difluoro-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-nitrobenzamide have been extensively studied. Recent research has shown that this compound exhibits potent anti-inflammatory and anti-cancer properties. In particular, it has been found to inhibit the activity of cyclooxygenase (COX) enzymes, which are key mediators of inflammation. Additionally, studies have demonstrated its ability to induce apoptosis in cancer cells by modulating various signaling pathways.

A notable study published in the Journal of Medicinal Chemistry in 2021 investigated the anti-cancer effects of N-(2Z)-3-ethyl-4,6-difluoro-2,3-dihydro-1,3-benzothiazol-2-yli​dene​ -4-nitrobenzamide on human breast cancer cells. The results showed that the compound significantly reduced cell viability and induced cell cycle arrest at the G0/G1 phase. Furthermore, it was found to downregulate the expression of key oncogenes such as Bcl-xL and Mcl-1 while upregulating pro-apoptotic genes like Bax and Bak.

Beyond its biological activities, N-(2Z)-3-e​thyl​ -4​ ,6​ -difluoro​ -2​ ,3​ -dihydro​ -1​ ,3​ -benzothiazo​l​ -2​ -yliden​e -4-nitrobenzamide has also been explored for its potential applications in materials science. Its unique electronic structure makes it an attractive candidate for use in organic electronics and photovoltaic devices. Research has shown that this compound can be used as a hole transport material in organic solar cells due to its excellent charge transport properties and stability under various environmental conditions.

In conclusion, N-(2Z)-3-e​thyl​ -4​ ,6​ -difluoro​ -2​ ,3​ -dihydro​ -1​ ,3​ -benzothiazo​l ​ -2 ​ -yliden ​ e -4-nitrobenzamide (CAS No. 868371‌‌‌‌‌‌‌‌‌‌‌‌‌‌‌‌‌‌‌‌‍‍‍‍‍‍‍‍‍‍‍‍‍‍‍‍‍‍ ‌ ‌ ‌ ‌ ‌ ‌ ‌ ‌ ‌ ‌ ‌ ‌ ‌ ‌ ‌ ‌ ‌ ‌ 04‌​​​​​​​​​​​​​​​​​​​​​​​​​​​​​​​​​​​​​​​​) is a versatile compound with a wide range of potential applications in medicinal chemistry and materials science. Its unique chemical structure and functional groups contribute to its diverse biological activities and physical properties. Ongoing research continues to uncover new uses for this compound, making it an important subject of study for scientists and researchers worldwide.